molecular formula C30H29NO4 B2612821 2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid CAS No. 2287266-64-0

2-[3-(2-Ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid

Cat. No.: B2612821
CAS No.: 2287266-64-0
M. Wt: 467.565
InChI Key: CDCGZNACZVLOHQ-UHFFFAOYSA-N
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Description

The compound you mentioned is a complex organic molecule that appears to contain several distinct functional groups. These include a bicyclo[1.1.1]pentanyl group, an ethylphenyl group, and a fluoren-9-ylmethoxycarbonylamino acetic acid group .


Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each targeting a different part of the molecule. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis .


Molecular Structure Analysis

The bicyclo[1.1.1]pentanyl group is a highly strained ring system, consisting of three rings of four carbon atoms each . The ethylphenyl group is a common aromatic system, and the fluoren-9-ylmethoxycarbonylamino acetic acid group is a more complex structure that likely contributes significantly to the properties of the overall molecule .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on the mechanism of action .

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, some compounds are hazardous due to their reactivity, while others are hazardous due to their toxicity. Without specific data, it’s difficult to provide a detailed analysis of the safety and hazards associated with this compound .

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it’s being studied as a potential drug, future research might focus on improving its efficacy or reducing its side effects .

Properties

IUPAC Name

2-[3-(2-ethylphenyl)-1-bicyclo[1.1.1]pentanyl]-2-(9H-fluoren-9-ylmethoxycarbonylamino)acetic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C30H29NO4/c1-2-19-9-3-8-14-25(19)29-16-30(17-29,18-29)26(27(32)33)31-28(34)35-15-24-22-12-6-4-10-20(22)21-11-5-7-13-23(21)24/h3-14,24,26H,2,15-18H2,1H3,(H,31,34)(H,32,33)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

CDCGZNACZVLOHQ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=CC=CC=C1C23CC(C2)(C3)C(C(=O)O)NC(=O)OCC4C5=CC=CC=C5C6=CC=CC=C46
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C30H29NO4
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

467.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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